4-(3-imidazo[1,2-a]pyridin-2-ylpropanoyl)-1-(4-methylphenyl)-2-piperazinone

• IUPAC Name: 4-(3-imidazo[1,2-a]pyridin-2-ylpropanoyl)-1-(4-methylphenyl)piperazin-2-one
• InChI: InChI=1S/C21H22N4O2/c1-16-5-8-18(9-6-16)25-13-12-24(15-21(25)27)20(26)10-7-17-14-23-11-3-2-4-19(23)22-17/h2-6,8-9,11,14H,7,10,12-13,15H2,1H3
• InChI Key: HJWXYMBLTRWZIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN(CC2=O)C(=O)CCC3=CN4C=CC=CC4=N3
• Molecular Formula: C21H22N4O2
• Molecular Weight: 362.4 g/mol

Description

4-(3-imidazo[1,2-a]pyridin-2-ylpropanoyl)-1-(4-methylphenyl)-2-piperazinone is a useful research compound. Its molecular formula is C21H22N4O2 and its molecular weight is 362.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 362.17427596 g/mol and the complexity rating of the compound is 546. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Pharmacological Research

Imidazo[1,2-a]pyridines and piperazinones derivatives have been investigated for their potential pharmacological properties, leading to discoveries in various therapeutic areas:

• Cardiovascular Research : Compounds with structures similar to the query have been evaluated for their cardiovascular effects. Studies have shown that certain derivatives can influence hemodynamic parameters, suggesting potential for treating conditions like myocardial infarction and heart failure through mechanisms that may include positive inotropic effects and vasodilation (Nebel, Sabin, & Surawitzki, 1981). These findings point to the importance of structural components in modifying cardiac function, paving the way for new therapeutic agents in cardiovascular disease management.

• Antipsychotic Research : Derivatives have also been explored for their antipsychotic potential. For instance, compounds evaluated in preclinical models for antipsychotic activity have shown promise in tests such as the prepulse inhibition (PPI) test, a measure of sensory motor gating used in schizophrenia research (Lombardo, Stasi, & Borsini, 2009). These studies highlight the potential of imidazo[1,2-a]pyridine and piperazinone derivatives in developing new treatments for psychiatric disorders.

• Cancer Research : Heterocyclic amines, including imidazo[1,2-a]pyridine derivatives, have been studied for their carcinogenic potential, with research focusing on their metabolism and the formation of DNA adducts in humans and rodents (Turteltaub, Dingley, Curtis, Malfatti, Turesky, Garner, Felton, & Lang, 1999). Understanding the metabolic pathways and mutagenic effects of these compounds is crucial for assessing their risk and for the development of preventive strategies against cancer.